Cas no 711025-86-4 (Neochlorogenin 6-O-β-D-quinovopyranoside)

• Product Name: Neochlorogenin 6-O-β-D-quinovopyranoside
• CAS No: 711025-86-4
• MF: C₃₃H₅₄O₈
• MW: 578.78
• CID: 4879734
• PubChem ID: 11342225
• Update Time: 2024-10-27

Neochlorogenin 6-O-β-D-quinovopyranoside Chemical and Physical Properties

Names and Identifiers

• 711025-86-4
• CHEMBL448906
• AKOS040763366
• Neochlorogenin 6-O-??-D-quinovopyranoside
• Neochlorogenin 6-O-β-D-quinovopyranoside

• Inchi： InChI=1S/C33H54O8/c1-16-6-11-33(38-15-16)17(2)26-25(41-33)14-22-20-13-24(40-30-29(37)28(36)27(35)18(3)39-30)23-12-19(34)7-9-31(23,4)21(20)8-10-32(22,26)5/h16-30,34-37H,6-15H2,1-5H3
• InChI Key： UJJOTHZQHRLIPY-UHFFFAOYSA-N
• SMILES： CC1C2C(CC3C4CC(OC5OC(C)C(O)C(O)C5O)C5CC(O)CCC5(C)C4CCC23C)OC11CCC(C)CO1

Computed Properties

• Exact Mass: 578.38186868g/mol
• Monoisotopic Mass: 578.38186868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 2
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins